Theophylline Theophylline Theophylline is an odorless white crystalline powder. Odorless. Bitter taste. (NTP, 1992)
Theophylline is a dimethylxanthine having the two methyl groups located at positions 1 and 3. It is structurally similar to caffeine and is found in green and black tea. It has a role as a vasodilator agent, a bronchodilator agent, a muscle relaxant, an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor, an anti-asthmatic drug, an anti-inflammatory agent, an immunomodulator, an adenosine receptor antagonist, a drug metabolite, a fungal metabolite and a human blood serum metabolite.
A methylxanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Mechanistically, theophylline acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator. Theophylline is marketed under several brand names such as Uniphyl and Theochron, and it is indicated mainly for asthma, bronchospasm, and COPD.
Theophylline anhydrous is a Methylxanthine.
Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury.
Theophylline is a natural product found in Camellia sinensis, Camellia taliensis, and other organisms with data available.
Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04)
A methyl xanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Theophylline inhibits the 3',5'-CYCLIC NUCLEOTIDE PHOSPHODIESTERASE that degrades CYCLIC AMP thus potentiates the actions of agents that act through ADENYLYL CYCLASES and cyclic AMP.
See also: Paullinia cupana seed (part of).
Brand Name: Vulcanchem
CAS No.: 58-55-9
VCID: VC0545163
InChI: InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)
SMILES: O=C(N1C)N(C)C2=C(NC=N2)C1=O
Molecular Formula: C7H8N4O2
Molecular Weight: 180.16 g/mol

Theophylline

CAS No.: 58-55-9

Inhibitors

VCID: VC0545163

Molecular Formula: C7H8N4O2

Molecular Weight: 180.16 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Theophylline - 58-55-9

Description Theophylline is an odorless white crystalline powder. Odorless. Bitter taste. (NTP, 1992)
Theophylline is a dimethylxanthine having the two methyl groups located at positions 1 and 3. It is structurally similar to caffeine and is found in green and black tea. It has a role as a vasodilator agent, a bronchodilator agent, a muscle relaxant, an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor, an anti-asthmatic drug, an anti-inflammatory agent, an immunomodulator, an adenosine receptor antagonist, a drug metabolite, a fungal metabolite and a human blood serum metabolite.
A methylxanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Mechanistically, theophylline acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator. Theophylline is marketed under several brand names such as Uniphyl and Theochron, and it is indicated mainly for asthma, bronchospasm, and COPD.
Theophylline anhydrous is a Methylxanthine.
Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury.
Theophylline is a natural product found in Camellia sinensis, Camellia taliensis, and other organisms with data available.
Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04)
A methyl xanthine derivative from tea with diuretic, smooth muscle relaxant, bronchial dilation, cardiac and central nervous system stimulant activities. Theophylline inhibits the 3',5'-CYCLIC NUCLEOTIDE PHOSPHODIESTERASE that degrades CYCLIC AMP thus potentiates the actions of agents that act through ADENYLYL CYCLASES and cyclic AMP.
See also: Paullinia cupana seed (part of).
CAS No. 58-55-9
Product Name Theophylline
Molecular Formula C7H8N4O2
Molecular Weight 180.16 g/mol
IUPAC Name 1,3-dimethyl-7H-purine-2,6-dione
Standard InChI InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)
Standard InChIKey ZFXYFBGIUFBOJW-UHFFFAOYSA-N
SMILES O=C(N1C)N(C)C2=C(NC=N2)C1=O
Canonical SMILES CN1C2=C(C(=O)N(C1=O)C)NC=N2
Appearance Solid powder
Colorform White, crystalline alkaloid
White crystalline powder
Needles or plates (water +1)
Density g/cm³
Melting Point 522 to 525 °F (NTP, 1992)
274 °C
273 °C
270-274 °C
Physical Description Theophylline is an odorless white crystalline powder. Odorless. Bitter taste. (NTP, 1992)
Solid
WHITE CRYSTALLINE POWDER.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life Stable under recommended storage conditions.
Solubility 27 [ug/mL] (The mean of the results at pH 7.4)
1 to 5 mg/mL at 70.7 °F (NTP, 1992)
In water, 7,360 mg/L at 25 °C
Slightly soluble in water
Slightly soluble in ethanol, ether, chloroform
Slightly soluble in alcohol; more soluble in hot water; soluble in alkaline solutions
7.36 mg/mL at 25 °C
Solubility in water: moderate
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1,3 Dimethylxanthine
1,3-Dimethylxanthine
3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione
Accurbron
Aerobin
Aerolate
Afonilum Retard
Anhydrous, Theophylline
Aquaphyllin
Armophylline
Bronchoparat
Bronkodyl
Constant T
Constant-T
ConstantT
ct, theo von
Elixophyllin
Euphylong
Glycinate, Theophylline Sodium
Glycine Theophyllinate
Lodrane
Monospan
Nuelin
Nuelin S.A.
Quibron T SR
Quibron T-SR
Quibron TSR
Slo Phyllin
Slo-Phyllin
SloPhyllin
Sodium Glycinate, Theophylline
Somophyllin T
Somophyllin-T
SomophyllinT
Sustaire
Synophylate
Theo 24
Theo Dur
theo von ct
Theo-24
Theo-Dur
Theo24
Theobid
Theocin
Theoconfin Continuous
Theodur
Theolair
Theolix
Theon
Theonite
Theopek
Theophyllinate, Glycine
Theophylline
Theophylline Anhydrous
Theophylline Sodium Glycinate
Theospan
Theostat
Theovent
Uniphyl
Uniphyllin
Uniphylline
von ct, theo
Vapor Pressure negligible
Reference Saito et al. Synthetic Translational Regulation by an L7Ae-Kink-turn RNP Switch. Nature Chemical Biology, doi: 10.1038/nchembio.273, published online 13 December 2009 http://www.nature.com/naturechemicalbiology
PubChem Compound 2153
Last Modified Aug 15 2023

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